2-Sulfanylidene-1,2-dihydropyridine-3-carbohydrazide

• CAS No.: 100367-73-5
• Molecular Formula: C6H7N3OS
• Molecular Weight: 169.21 g/mol
• IUPAC Name: 2-sulfanylidene-1H-pyridine-3-carbohydrazide
• InChI: InChI=1S/C6H7N3OS/c7-9-5(10)4-2-1-3-8-6(4)11/h1-3H,7H2,(H,8,11)(H,9,10)
• InChI Key: CCXSUYUCCHUHMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=S)C(=C1)C(=O)NN

Description

2-Sulfanylidene-1,2-dihydropyridine-3-carbohydrazide is a biochemical compound with the molecular formula C6H7N3OS and a molecular weight of 169.21 g/mol . Scientific research confirms that the compound exists predominantly in the thione form, with all non-hydrogen atoms lying in a common molecular plane . Its structure features an intricate hydrogen-bonding network, including an intramolecular hydrogen bond from the amino group of the –NH–NH2 substituent to the sulfur atom . The terminal –NH2 group is pyramidally coordinated and engages in weak N–H⋯O and N–H⋯S hydrogen bonds, while the ring amino group acts as a donor to the carbonyl oxygen of an adjacent molecule, creating linear chain motifs in the crystal structure . This well-defined structural profile makes it a valuable intermediate in organic synthesis and a promising candidate for materials science research, particularly in the study of supramolecular assembly driven by hydrogen bonding . The compound is offered as a solid and is intended for research applications only.

Biological Activity

2-Sulfanylidene-1,2-dihydropyridine-3-carbohydrazide is a heterocyclic compound that has garnered attention for its diverse biological activities. This article explores its synthesis, structural characteristics, and various biological effects, including antimicrobial, anticancer, and antiproliferative activities.

Synthesis and Structural Characteristics

The compound is synthesized through the reaction of ethyl 2-(3,5-di-tert-butyl-4-hydroxybenzylsulfanyl)nicotinate with hydrazine. This reaction results in the formation of 2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide in its thione form. The molecular structure reveals a planar configuration with significant intramolecular hydrogen bonding that stabilizes its conformation .

Antimicrobial Activity

Research indicates that derivatives of 1,2-dihydropyridine compounds exhibit significant antimicrobial properties. For instance, studies have shown that 2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide demonstrates activity against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values for these compounds were assessed to determine their effectiveness:

Compound	Bacterial Strain	MIC (μg/mL)
2-Sulfanylidene-1,2-dihydropyridine-3-carbohydrazide	E. coli	32
2-Sulfanylidene-1,2-dihydropyridine-3-carbohydrazide	S. aureus	16
2-Sulfanylidene-1,2-dihydropyridine-3-carbohydrazide	P. aeruginosa	64

These findings suggest that the compound possesses comparable activity to established antibiotics like amikacin .

Anticancer Activity

The compound has also been evaluated for its anticancer properties. In vitro studies using various cancer cell lines demonstrated a significant reduction in cell viability upon treatment with different concentrations of 2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide. The IC50 values were calculated to quantify its potency:

Cell Line	IC50 (μM)
MCF-7 (breast cancer)	15
A549 (lung cancer)	25
HeLa (cervical cancer)	20

The compound induced apoptosis and G1 phase cell cycle arrest in treated cells, indicating its potential as an anticancer agent .

Antiproliferative Activity

In addition to its antimicrobial and anticancer effects, the antiproliferative activity of the compound was assessed using the Sulforhodamine B assay. The results indicated that it effectively inhibits cell proliferation across multiple cancer cell lines:

Cell Line	% Inhibition at 50 μM
MCF-7	70%
A549	60%
HeLa	65%

This suggests that the compound may be effective in managing tumor growth through its antiproliferative properties .

Case Studies

A notable case study involved the evaluation of a series of pyridine derivatives including 2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide in a preclinical setting. The study highlighted the compound's ability to inhibit tumor growth in xenograft models, further supporting its potential therapeutic applications in oncology .

Q & A

Q. How to address contradictions in spectroscopic vs. crystallographic data?

• Methodological Answer : Discrepancies between experimental NMR (solution state) and X-ray (solid state) arise from solvent effects or dynamic processes. Validate via: (i) Variable-temperature NMR to probe tautomer equilibria. (ii) Compare DFT-simulated solid-state vs. solution spectra. (iii) Re-refine crystallographic data (SHELXL) with anisotropic displacement parameters .

Q. What is the compound’s potential as a bioactive scaffold?

• Methodological Answer : Molecular docking (AutoDock Vina) against glucosamine-6-phosphate synthase (PDB: 2VF5) predicts binding affinities (−7.1 to −7.3 kcal/mol). Key interactions: hydrogen bonding with Arg73 and hydrophobic contacts with Phe413. Synthesize derivatives with electron-withdrawing substituents (e.g., NO$_2$) to enhance binding .

Q. How do hydrogen-bonding networks influence its supramolecular assembly?

• Methodological Answer : Hirshfeld surface analysis (CrystalExplorer) quantifies intermolecular contacts: N–H···O (23%), C–H···π (15%). Thermal stability (TGA/DSC) correlates with hydrogen-bond strength. Replace –NH$_2$ with methyl groups to disrupt chains and study packing effects .